Cas no 113524-38-2 (Cyclohexanemethanamine,4-(4-bromophenyl)-a-methyl-, hydrochloride, trans- (9CI))

• Product Name: Cyclohexanemethanamine,4-(4-bromophenyl)-a-methyl-, hydrochloride, trans- (9CI)
• CAS No: 113524-38-2
• MF: C₁₄H₂₁BrClN
• MW: 318.680242300034
• CID: 191812
• PubChem ID: 3087174
• Update Time: 2025-04-19

Cyclohexanemethanamine,4-(4-bromophenyl)-a-methyl-, hydrochloride, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine,4-(4-bromophenyl)-a-methyl-, hydrochloride, trans- (9CI)
• (E)-4-(4-Bromophenyl)-alpha-methylcyclohexanemethylamine hydrochloride
• 1-[4-(4-bromophenyl)cyclohexyl]ethanamine,hydrochloride
• Mg 16059
• 113524-38-2
• DTXSID30921092
• trans-1-(4-(4-Bromofenil)cicloesil)etilammina cloridrato [Italian]
• Cyclohexanemethylamine, 4-(4-bromophenyl)-alpha-methyl-, hydrochloride, (E)-
• 1-[4-(4-Bromophenyl)cyclohexyl]ethan-1-amine--hydrogen chloride (1/1)
• trans-1-(4-(4-Bromofenil)cicloesil)etilammina cloridrato
• Cyclohexanemethanamine, 4-(4-bromophenyl)-alpha-methyl-, hydrochloride, trans-

• Inchi： 1S/C14H20BrN.ClH/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(15)9-7-13;/h6-12H,2-5,16H2,1H3;1H
• InChI Key： ZUZZZOFENQFNRS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC(C(C)N)CC1.Cl

Computed Properties

• Exact Mass: 317.05473
• Monoisotopic Mass: 317.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 353°C at 760 mmHg
• Flash Point: 167.3°C
• PSA: 26.02